Cas no 1270468-20-6 (2-(Pyrrolidin-2-yl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Pyrrolidin-2-yl)-3-(trifluoromethyl)pyridine
• CAS No: 1270468-20-6
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• CID: 5776672
• PubChem ID: 115008659
• Update Time: 2025-06-12

2-(Pyrrolidin-2-yl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-2-yl)-3-(trifluoromethyl)pyridine
• 1270468-20-6
• EN300-1930195
• Pyridine, 2-(2-pyrrolidinyl)-3-(trifluoromethyl)-
• 2-(Pyrrolidin-2-yl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C10H11F3N2/c11-10(12,13)7-3-1-6-15-9(7)8-4-2-5-14-8/h1,3,6,8,14H,2,4-5H2
• InChI Key： MRHSRKIPCCQNBU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C1CCCN1)(F)F

Computed Properties

• Exact Mass: 216.08743285g/mol
• Monoisotopic Mass: 216.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 267.0±40.0 °C(Predicted)
• pka: 8.37±0.10(Predicted)

Additional information on 2-(Pyrrolidin-2-yl)-3-(trifluoromethyl)pyridine

Introduction to 2-(Pyrrolidin-2-yl)-3-(trifluoromethyl)pyridine (CAS No. 1270468-20-6)

2-(Pyrrolidin-2-yl)-3-(trifluoromethyl)pyridine, identified by the chemical abstracts service number 1270468-20-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a pyrrolidine moiety linked to a pyridine ring with a trifluoromethyl substituent, has garnered considerable attention due to its versatile structural framework and potential biological activities. The presence of both nitrogen-containing rings and a electron-withdrawing trifluoromethyl group makes it an intriguing candidate for further exploration in drug discovery and development.

The compound's unique structural features position it as a valuable intermediate in synthesizing various pharmacologically active molecules. The pyrrolidine ring is a common structural motif found in many bioactive compounds, often contributing to favorable pharmacokinetic properties and binding affinity to biological targets. In contrast, the trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in the design of novel therapeutics. Together, these elements make 2-(Pyrrolidin-2-yl)-3-(trifluoromethyl)pyridine a promising scaffold for developing innovative drugs targeting diverse therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties, such as solubility, bioavailability, and metabolic resistance. The trifluoromethyl group, in particular, is well-documented for its ability to improve binding affinity and reduce susceptibility to enzymatic degradation. This has led to its widespread incorporation in modern pharmaceuticals, including antiviral, anticancer, and anti-inflammatory agents.

In the context of contemporary research, 2-(Pyrrolidin-2-yl)-3-(trifluoromethyl)pyridine has been explored as a key intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in developing kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The nitrogen-rich environment provided by the pyrrolidine and pyridine rings allows for selective interactions with biological targets such as protein kinases, while the electron-withdrawing nature of the trifluoromethyl group enhances binding specificity.

Moreover, the compound's structural flexibility makes it amenable to derivatization, enabling researchers to fine-tune its pharmacological profile. By introducing additional functional groups or modifying existing ones, chemists can generate libraries of analogs with tailored properties. This approach has been instrumental in identifying lead compounds for further optimization. The synthesis of derivatives of 2-(Pyrrolidin-2-yl)-3-(trifluoromethyl)pyridine has yielded several promising candidates that exhibit significant activity against various disease-related pathways.

The incorporation of computational methods has further accelerated the discovery process. Molecular modeling techniques allow researchers to predict the binding modes of this compound with target proteins, providing insights into its potential efficacy and selectivity. These virtual screening approaches have been complemented by experimental validations, confirming the biological relevance of computationally derived hypotheses. Such integrative strategies underscore the growing synergy between computational chemistry and experimental pharmacology.

From a synthetic perspective, 2-(Pyrrolidin-2-yl)-3-(trifluoromethyl)pyridine offers a robust platform for exploring novel synthetic pathways. The presence of both reactive sites—the nitrogen atoms in the heterocycles and the carbon-fluorine bond—provides multiple opportunities for functionalization. Recent reports have described efficient synthetic routes that leverage transition-metal catalysis to construct complex architectures with high precision. These methods not only enhance scalability but also open doors for accessing previously inaccessible derivatives.

The pharmaceutical industry continues to recognize the potential of fluorinated pyridines as key building blocks. Their ability to modulate drug-like properties makes them indispensable in modern drug development pipelines. As research progresses, compounds like 2-(Pyrrolidin-2-yl)-3-(trifluoromethyl)pyridine are expected to play an increasingly pivotal role in addressing unmet medical needs across multiple therapeutic domains.

In summary, 2-(Pyrrolidin-2-yl)-3-(trifluoromethyl)pyridine (CAS No. 1270468-20-6) represents a fascinating molecule with significant implications for pharmaceutical innovation. Its unique structural attributes combined with recent advancements in synthetic and computational chemistry position it as a cornerstone in medicinal research. As scientists continue to unravel its potential applications, this compound is poised to contribute substantially to next-generation therapeutics.